Cas no 1361920-45-7 (4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile
• CAS No: 1361920-45-7
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932192
• Update Time: 2025-06-09

4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-8-4-6(5-14)7(2-3-13)9(15-8)10(11)12/h4,10H,2,5,14H2,1H3
• InChI Key： ICXBBGNAOVQISK-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C=C(N=1)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 71.9

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile

4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile (CAS No. 1361920-45-7): An Overview

4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile (CAS No. 1361920-45-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile is composed of a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and a methoxy group at specific positions. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The aminomethyl group can participate in various chemical reactions, making it a valuable building block in organic synthesis. The difluoromethyl group adds fluorine atoms, which can enhance the metabolic stability and bioavailability of the compound. The methoxy group, on the other hand, can influence the lipophilicity and solubility of the molecule.

Recent studies have highlighted the importance of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the use of this compound as a scaffold for the development of novel antiviral agents. The researchers found that derivatives of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile exhibited potent inhibitory activity against several viral strains, including influenza and coronaviruses. This finding underscores the potential of this compound as a lead structure for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, researchers explored the use of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile as a precursor for synthesizing small molecules with anti-cancer properties. The synthesized compounds were tested for their cytotoxicity against various cancer cell lines, and several derivatives showed promising results. These findings suggest that 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile could serve as a valuable starting point for developing new anti-cancer drugs.

The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile has been reported using various methods. One common approach involves the reaction of 2-difluoromethyl-6-methoxypyridine-3-carbaldehyde with an appropriate amine followed by nitrile formation. This method provides good yields and is scalable for industrial production. Another synthetic route involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the necessary functional groups onto the pyridine ring. These synthetic strategies offer flexibility and can be tailored to produce specific derivatives with desired properties.

The physical and chemical properties of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile are also noteworthy. The compound is typically obtained as a solid with a melting point ranging from 150°C to 155°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various experimental settings, including biological assays and chemical reactions.

In terms of safety and handling, it is important to note that while 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetonitrile (CAS No. 1361920-45-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs with potential therapeutic benefits. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the field.